Cas no 4010-86-0 (4-Pyrimidinamine, 6-chloro-N,N-diethyl-5-nitro-)

• Product Name: 4-Pyrimidinamine, 6-chloro-N,N-diethyl-5-nitro-
• CAS No: 4010-86-0
• MF: C₈H₁₁ClN₄O₂
• MW: 230.65154004097
• CID: 3966987
• PubChem ID: 23477268
• Update Time: 2025-04-22

4-Pyrimidinamine, 6-chloro-N,N-diethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-chloro-N,N-diethyl-5-nitro-
• AKOS002908297
• 4 -chloro-6-diethylamino-5-nitropyrimidine
• 4010-86-0
• Oprea1_692223
• DTXSID501251946
• SCHEMBL9124007
• XOTGPIQLCPXKQD-UHFFFAOYSA-N
• 6-Chloro-N,N-diethyl-5-nitro-4-pyrimidinamine

• Inchi： 1S/C8H11ClN4O2/c1-3-12(4-2)8-6(13(14)15)7(9)10-5-11-8/h5H,3-4H2,1-2H3
• InChI Key： XOTGPIQLCPXKQD-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C([N+]([O-])=O)C(N(CC)CC)=N1

Computed Properties

• Exact Mass: 230.0570533Da
• Monoisotopic Mass: 230.0570533Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.8Ų